Cas no 2891519-82-5 (2-(methyl-d3)pyrimidin-4,6-d2-5-ol)

2-(methyl-d3)pyrimidin-4,6-d2-5-ol structure
2891519-82-5 structure
Product Name:2-(methyl-d3)pyrimidin-4,6-d2-5-ol
CAS No:2891519-82-5
MF:C5H6N2O
MW:115.144749164581
CID:6827891
PubChem ID:172403589
Update Time:2025-02-15

2-(methyl-d3)pyrimidin-4,6-d2-5-ol Chemical and Physical Properties

Names and Identifiers

    • CS-26173
    • 2-(methyl-d3)pyrimidin-4,6-d2-5-ol
    • 2891519-82-5
    • Inchi: 1S/C5H6N2O/c1-4-6-2-5(8)3-7-4/h2-3,8H,1H3/i1D3,2D,3D
    • InChI Key: OHFVPBGSKPYIED-RHIBPKLGSA-N
    • SMILES: OC1C([2H])=NC(C([2H])([2H])[2H])=NC=1[2H]

Computed Properties

  • Exact Mass: 115.079396549Da
  • Monoisotopic Mass: 115.079396549Da
  • Isotope Atom Count: 5
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 68.8
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 46Ų
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